Cas no 1864053-53-1 (3-(4-Methylbenzenesulfonyl)azetidine hydrochloride)
3-(4-Methylbenzenesulfonyl)azetidine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-methylbenzenesulfonyl)azetidine hydrochloride
- 3-(4-methylbenzenesulfonyl)azetidinehydrochloride
- 3-[(4-methylphenyl)sulfonyl]azetidine hydrochloride
- AKOS026746693
- 1864053-53-1
- EN300-241326
- F2167-0219
- 3-(4-Methylbenzenesulfonyl)azetidine hydrochloride
-
- Inchi: 1S/C10H13NO2S.ClH/c1-8-2-4-9(5-3-8)14(12,13)10-6-11-7-10;/h2-5,10-11H,6-7H2,1H3;1H
- InChI Key: XKXWYZINYDMYGR-UHFFFAOYSA-N
- SMILES: Cl.S(C1C=CC(C)=CC=1)(C1CNC1)(=O)=O
Computed Properties
- Exact Mass: 247.0433776g/mol
- Monoisotopic Mass: 247.0433776g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 282
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.6Ų
3-(4-Methylbenzenesulfonyl)azetidine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M222806-100mg |
3-[(4-methylphenyl)sulfonyl]azetidine hydrochloride |
1864053-53-1 | 100mg |
$ 115.00 | 2022-06-04 | ||
| TRC | M222806-500mg |
3-[(4-methylphenyl)sulfonyl]azetidine hydrochloride |
1864053-53-1 | 500mg |
$ 410.00 | 2022-06-04 | ||
| TRC | M222806-1g |
3-[(4-methylphenyl)sulfonyl]azetidine hydrochloride |
1864053-53-1 | 1g |
$ 615.00 | 2022-06-04 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1538652-1g |
3-Tosylazetidine hydrochloride |
1864053-53-1 | 98% | 1g |
¥5076 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1538652-5g |
3-Tosylazetidine hydrochloride |
1864053-53-1 | 98% | 5g |
¥17770 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1538652-10g |
3-Tosylazetidine hydrochloride |
1864053-53-1 | 98% | 10g |
¥24593 | 2023-04-15 | |
| Enamine | EN300-241326-0.05g |
3-(4-methylbenzenesulfonyl)azetidine hydrochloride |
1864053-53-1 | 95% | 0.05g |
$587.0 | 2024-06-19 | |
| Enamine | EN300-241326-0.1g |
3-(4-methylbenzenesulfonyl)azetidine hydrochloride |
1864053-53-1 | 95% | 0.1g |
$615.0 | 2024-06-19 | |
| Enamine | EN300-241326-0.25g |
3-(4-methylbenzenesulfonyl)azetidine hydrochloride |
1864053-53-1 | 95% | 0.25g |
$642.0 | 2024-06-19 | |
| Enamine | EN300-241326-0.5g |
3-(4-methylbenzenesulfonyl)azetidine hydrochloride |
1864053-53-1 | 95% | 0.5g |
$671.0 | 2024-06-19 |
3-(4-Methylbenzenesulfonyl)azetidine hydrochloride Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 3-(4-Methylbenzenesulfonyl)azetidine hydrochloride
Introduction to 3-(4-Methylbenzenesulfonyl)azetidine hydrochloride (CAS No. 1864053-53-1)
3-(4-Methylbenzenesulfonyl)azetidine hydrochloride, identified by the chemical identifier CAS No. 1864053-53-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfonamide derivatives, characterized by the presence of a sulfonyl group attached to an azetidine ring. The 4-methylbenzenesulfonyl moiety introduces a unique aromatic structure, which is known to influence the compound's pharmacological properties and potential biological activities. The hydrochloride salt form enhances its solubility, making it more suitable for various applications in drug formulation and research.
The synthesis and exploration of 3-(4-Methylbenzenesulfonyl)azetidine hydrochloride have been the focus of several recent studies, reflecting its importance in medicinal chemistry. The azetidine ring, a five-membered heterocyclic structure, is particularly interesting due to its ability to mimic certain bioactive scaffolds found in natural products and existing drugs. This structural motif has been associated with various pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of the 4-methylbenzenesulfonyl group further modulates these properties, potentially enhancing binding affinity to biological targets.
In recent years, there has been a growing interest in developing novel sulfonamide derivatives as therapeutic agents. Sulfonamides are known for their broad spectrum of biological activities and have been widely used in the treatment of infections, inflammation, and other diseases. The compound 3-(4-Methylbenzenesulfonyl)azetidine hydrochloride represents a promising candidate in this category, with its unique structural features offering potential advantages over conventional sulfonamides. Its ability to interact with biological targets at the molecular level makes it a valuable tool for researchers investigating new drug candidates.
One of the key areas where 3-(4-Methylbenzenesulfonyl)azetidine hydrochloride has shown promise is in the field of oncology. Cancer research has identified numerous targets that could be modulated by sulfonamide-based compounds. The azetidine ring's structural similarity to certain natural products that exhibit anticancer activity suggests that this compound may have similar effects. Additionally, the 4-methylbenzenesulfonyl group could enhance its ability to inhibit enzymes or receptors involved in cancer cell proliferation and survival. Preliminary studies have indicated that derivatives of this compound may exhibit inhibitory effects on specific cancer-related pathways, making it a potential lead for further development.
The pharmacokinetic properties of 3-(4-Methylbenzenesulfonyl)azetidine hydrochloride are also an important consideration in its development as a therapeutic agent. The hydrochloride salt form improves solubility, which is crucial for drug absorption and distribution within the body. Furthermore, the compound's stability under various conditions ensures that it can be formulated into stable pharmaceutical products. These characteristics make it an attractive candidate for further investigation into oral or injectable formulations.
Recent advances in computational chemistry have enabled researchers to predict the biological activity of compounds like 3-(4-Methylbenzenesulfonyl)azetidine hydrochloride with greater accuracy before conducting expensive experimental trials. Molecular docking studies have suggested that this compound may interact with various protein targets, including enzymes and receptors involved in disease processes. These virtual screening approaches have helped identify promising candidates for further experimental validation, streamlining the drug discovery process.
The potential applications of 3-(4-Methylbenzenesulfonyl)azetidine hydrochloride extend beyond oncology. Its sulfonamide core makes it a versatile scaffold for designing compounds with antimicrobial properties. Antibiotic resistance remains a significant global health challenge, and novel antibiotics are urgently needed. Sulfonamide derivatives have historically played a role in combating bacterial infections, and new derivatives like this one could offer improved efficacy against resistant strains.
In addition to its therapeutic potential, 3-(4-Methylbenzenesulfonyl)azetidine hydrochloride may also find applications in research as a tool compound for studying enzyme mechanisms and interactions. Its unique structure allows researchers to probe specific biological pathways and understand how modifications at different sites affect activity. This information can be invaluable for designing more effective drugs in the future.
The development of 3-(4-Methylbenzenesulfonyl)azetidine hydrochloride as a drug candidate is still in its early stages, but preliminary findings are encouraging. Further preclinical studies are needed to fully characterize its safety profile and therapeutic efficacy. These studies will involve evaluating its pharmacokinetic behavior, toxicity levels, and interactions with other drugs or substances.
Collaboration between academic researchers and pharmaceutical companies will be crucial in advancing the development of this compound from bench to market. Such partnerships can leverage expertise from different fields to accelerate research progress and ensure that promising candidates like 3-(4-Methylbenzenesulfonyl)azetidine hydrochloride reach patients who need them.
In conclusion,3-(4-Methylbenzenesulfonyl)azetidine hydrochloride (CAS No. 1864053-53-1) is a structurally interesting compound with potential applications in various therapeutic areas, particularly oncology and antimicrobial treatments. Its unique combination of structural features makes it a valuable candidate for further research and development. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in addressing global health challenges.
1864053-53-1 (3-(4-Methylbenzenesulfonyl)azetidine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)